Cas no 2171961-31-0 (2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one)

• Product Name: 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one
• CAS No: 2171961-31-0
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 6541118
• PubChem ID: 165599947
• Update Time: 2025-07-18

2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one
• 2-fluoro-1-(4-fluoro-2-methylphenyl)ethanone

• Inchi： 1S/C9H8F2O/c1-6-4-7(11)2-3-8(6)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： RRYUPZGTJRLQMW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1C)(=O)CF

Additional information on 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one

Introduction to 2-Fluoro-1-(4-Fluoro-2-Methylphenyl)ethan-1-one (CAS No. 2171961-31-0)

2-Fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one, with the CAS number 2171961-31-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of fluoroaromatic ketones and is characterized by its unique structural features, including the presence of fluorine atoms and a methyl group. These characteristics contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one is C₉H₈F₂O, and its molecular weight is approximately 174.15 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 200°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for various chemical reactions and processes.

In the realm of pharmaceutical research, 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, recent studies have explored its use in the development of inhibitors for enzymes involved in metabolic disorders and cancer. The fluorine atoms in the molecule can enhance the lipophilicity and metabolic stability of the final drug product, which are crucial factors for improving drug efficacy and reducing side effects.

One notable application of 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The presence of fluorine atoms in the molecule can improve its binding affinity to serotonin transporters, thereby enhancing its therapeutic potential. Research published in the Journal of Medicinal Chemistry has highlighted the role of fluorinated compounds like 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one in optimizing SSRI drugs for better clinical outcomes.

Beyond pharmaceutical applications, 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one has also found use in materials science. Its unique electronic properties make it a valuable component in the development of functional materials such as polymers and coatings. For example, incorporating this compound into polymer chains can enhance their thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and aerospace industries.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one. One common approach involves the reaction of 4-fluoroacetophenone with fluoroacetyl chloride followed by dehydrohalogenation. Another method utilizes palladium-catalyzed cross-coupling reactions to introduce the fluoroalkyl group onto the aromatic ring. These synthetic strategies have been optimized to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for pharmaceutical and industrial applications.

The safety profile of 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one has been extensively studied to ensure its safe handling and use. While it is not classified as a hazardous material, appropriate precautions should be taken during handling to avoid skin contact and inhalation. Laboratory safety guidelines recommend using personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 2-fluoro-1-(4-fluoro-2-methylphenyl)ethan-1-one (CAS No. 2171961-31-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and chemical properties make it an attractive candidate for developing novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.